Cas no 56991-23-2 (1-Decen-3-ol, 3-acetate)

• Product Name: 1-Decen-3-ol, 3-acetate
• CAS No: 56991-23-2
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 373391
• PubChem ID: 92618
• Update Time: 2025-04-19

1-Decen-3-ol, 3-acetate Chemical and Physical Properties

Names and Identifiers

• 1-Decen-3-ol, 3-acetate
• 1-vinyloctyl acetate
• Decen-3-yl acetate
• SCHEMBL16177782
• 1-Decen-3-ol, acetate
• DTXSID30886213
• NS00055341
• WZHRMNRJRZTTCG-UHFFFAOYSA-N
• EINECS 260-502-2
• dec-1-en-3-yl acetate
• 56991-23-2

• Inchi： 1S/C12H22O2/c1-4-6-7-8-9-10-12(5-2)14-11(3)13/h5,12H,2,4,6-10H2,1,3H3
• InChI Key： WZHRMNRJRZTTCG-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C=C)CCCCCCC

Computed Properties

• Exact Mass: 198.16206
• Monoisotopic Mass: 198.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 4.2

Experimental Properties

• Density: 0.879
• Boiling Point: 248.4°Cat760mmHg
• Flash Point: 99.7°C
• Refractive Index: 1.437
• PSA: 26.3